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Compound of Interest

5-Bromo-6-methoxy-8-
Compound Name:
nitroquinoline

cat. No.: B8806123

Essential Safety and Handling Guide for 5-Bromo-6-
methoxy-8-nitroquinoline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-6-methoxy-8-nitroquinoline in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure the safe
management of this chemical.

Chemical and Physical Properties

A summary of the key identifiers and properties for 5-Bromo-6-methoxy-8-nitroquinoline is
provided below.

Property Value
Chemical Formula C10H7BrN203[1][2]
Molecular Weight 283.08 g/mol [2]
CAS Number 5347-15-9[2]
Assumed to be a solid, powder based on similar
Appearance
compounds.[3][4]
Synonyms Not available
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Personal Protective Equipment (PPE)

The following table outlines the mandatory personal protective equipment required when
handling 5-Bromo-6-methoxy-8-nitroquinoline to minimize exposure and ensure personal

safety.
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PPE Category Item Standard

Double-layered, powder-free,
disposable nitrile gloves. The

Hand Protection outer glove should be removed ASTM D6319 or EN 374
and disposed of within the

containment area.[5][6]

Chemical safety goggles that
Eye Protection provide a complete seal ANSI Z87.1 or EN 166[4][9]
around the eyes.[7][8]

A face shield should be worn in
addition to safety goggles,

Face Protection especially when there is a risk ANSI z87.1
of splashes or aerosol

generation.[7]

A disposable, low-permeability,
) solid-front laboratory gown with
Body Protection ] o
long sleeves and tight-fitting

cuffs.[6]

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
) be required. For larger

Respiratory o ) ) NIOSH or EN 149[9]
quantities or in case of spills, a
NIOSH-approved N95 or
higher particulate respirator is

necessary.[5][10]

Closed-toe, closed-heel shoes
Footwear made of a chemically resistant

material.[7]

Handling and Storage Protocol
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Adherence to the following step-by-step protocol is crucial for the safe handling and storage of
5-Bromo-6-methoxy-8-nitroquinoline.

Experimental Workflow for Handling Powdered 5-Bromo-6-methoxy-8-nitroquinoline:

e Preparation:

[¢]

Ensure a chemical fume hood is operational and certified.

o

Gather all necessary PPE as specified in the table above.

[e]

Prepare a designated and clearly labeled workspace within the fume hood.

o

Have spill control materials (e.g., chemical absorbent pads, sand) readily available.

e Donning PPE:

[¢]

Put on inner gloves.

[e]

Don the laboratory gown, ensuring full coverage.

o

Put on outer gloves, pulling the cuffs over the sleeves of the gown.[6]

[¢]

Wear safety goggles and a face shield.[7]

[e]

If required, perform a fit-check for the respirator.
e Handling the Chemical:

o Conduct all manipulations of 5-Bromo-6-methoxy-8-nitroquinoline within the fume hood
to minimize inhalation exposure.

o Use a spatula or other appropriate tools to handle the solid material, avoiding the creation
of dust.

o If weighing the compound, do so within the fume hood or in a balance enclosure.

e Post-Handling:
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[e]

Securely close the container of 5-Bromo-6-methoxy-8-nitroquinoline.

o

Decontaminate the work surface with an appropriate solvent and cleaning agent.

[¢]

Remove outer gloves and dispose of them as hazardous waste while still in the fume
hood.

[¢]

Remove the remaining PPE in the designated area, avoiding cross-contamination.

[¢]

Wash hands thoroughly with soap and water after removing all PPE.[6]
Storage:
» Store 5-Bromo-6-methoxy-8-nitroquinoline in a tightly sealed, properly labeled container.

o Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents, strong acids, and strong bases.[4][9]

Disposal Plan

Proper disposal of 5-Bromo-6-methoxy-8-nitroquinoline and associated contaminated
materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

o Solid Waste: All unused 5-Bromo-6-methoxy-8-nitroquinoline and any materials grossly
contaminated with it (e.g., absorbent pads from a spill) should be collected in a designated,
labeled, and sealed hazardous waste container.

o Contaminated PPE: Used gloves, disposable gowns, and other contaminated PPE should be
placed in a separate, clearly marked hazardous waste container.[6]

» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous chemical waste. The rinsed
container can then be disposed of according to institutional guidelines.

o Waste Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety office, following all local, state, and federal regulations.[11]
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Workflow Diagram

The following diagram illustrates the standard operating procedure for handling and disposing
of 5-Bromo-6-methoxy-8-nitroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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